Cas no 3768-43-2 (3-Methylpiperidin-2-one)
3-Methylpiperidin-2-one is a cyclic amide (lactam) derivative of piperidine, characterized by the presence of a methyl group at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. Its lactam structure provides a reactive site for further functionalization, enabling the construction of complex heterocyclic frameworks. The methyl substitution enhances steric and electronic properties, influencing reactivity and selectivity in synthetic applications. 3-Methylpiperidin-2-one is valued for its stability, solubility in common organic solvents, and compatibility with a range of reaction conditions, making it a useful building block in medicinal chemistry and material science research.
3-Methylpiperidin-2-one structure
Product Name:3-Methylpiperidin-2-one
CAS No:3768-43-2
MF:C6H11NO
MW:113.157641649246
MDL:MFCD00177941
CID:308616
PubChem ID:107169
Update Time:2025-11-02
3-Methylpiperidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Piperidinone,3-methyl-
- 3-methyl-2-Piperidinone
- 3-METHYLPIPERIDIN-2-ONE
- 2-Piperidinone,3-methyl
- 3-Methyl-2(1H)-piperidinone
- 3-methyl-2-piperidone
- 3-Methyl-piperidin-2-one
- 3-methypiperidin-2-one
- 2-Piperidinone, 3-methyl-
- methylvalerolactim
- 3-methylpiperidone
- 2-iperidinone, 3-ethyl-
- 2-?piperidinone, 3-?methyl-
- PHGAOXNFCZKFTR-UHFFFAOYSA-N
- SBB056080
- RP00588
- SB22026
- NE57097
- AK170549
- Y8918
- Z1526503233
- DTXSID70871042
- NS00046488
- EINECS 223-196-1
- MFCD00177941
- BS-12937
- Z1013766916
- SCHEMBL1115487
- SY143682
- P10093
- 3-Methyl-2-oxopiperidine
- J-512921
- CS-0186670
- EN300-119176
- AKOS006230438
- 3768-43-2
- CHEMBL342795
- 2-Methyl-5-pentanelactam
- A874029
- FT-0725592
- DB-026098
- 660407-21-6
- (3R)-3-methylpiperidin-2-one
- 660407-20-5
- (3S)-3-methylpiperidin-2-one
- 3-Methylpiperidin-2-one
-
- MDL: MFCD00177941
- Inchi: 1S/C6H11NO/c1-5-3-2-4-7-6(5)8/h5H,2-4H2,1H3,(H,7,8)
- InChI Key: PHGAOXNFCZKFTR-UHFFFAOYSA-N
- SMILES: O=C1C(C)CCCN1
Computed Properties
- Exact Mass: 113.08400
- Monoisotopic Mass: 113.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.1
- XLogP3: 0.5
Experimental Properties
- Density: 1.0223 (rough estimate)
- Melting Point: 64-65
- Boiling Point: 211.9°C (rough estimate)
- Refractive Index: 1.4580 (estimate)
- PSA: 29.10000
- LogP: 0.86130
3-Methylpiperidin-2-one Security Information
- Hazard Statement: Harmful/Irritant
-
Hazardous Material Identification:
3-Methylpiperidin-2-one Customs Data
- HS CODE:2933790090
- Customs Data:
China Customs Code:
2933790090Overview:
2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%
3-Methylpiperidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M895159-10g |
3-Methylpiperidin-2-one |
3768-43-2 | ≥95% | 10g |
8,229.60 | 2021-05-17 | |
| TRC | M327920-50mg |
3-methylpiperidin-2-one |
3768-43-2 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M327920-100mg |
3-Methylpiperidin-2-one |
3768-43-2 | 100mg |
$87.00 | 2023-05-17 | ||
| TRC | M327920-500mg |
3-Methylpiperidin-2-one |
3768-43-2 | 500mg |
$133.00 | 2023-05-17 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X39995-250mg |
3-Methylpiperidin-2-one |
3768-43-2 | 95% | 250mg |
¥85.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X39995-100mg |
3-Methylpiperidin-2-one |
3768-43-2 | 95% | 100mg |
¥43.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X39995-5g |
3-Methylpiperidin-2-one |
3768-43-2 | 95% | 5g |
¥840.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X39995-1g |
3-Methylpiperidin-2-one |
3768-43-2 | 95% | 1g |
¥197.0 | 2023-09-05 | |
| Alichem | A129005647-1g |
3-Methylpiperidin-2-one |
3768-43-2 | 95% | 1g |
$425.25 | 2023-09-02 | |
| Alichem | A129005647-5g |
3-Methylpiperidin-2-one |
3768-43-2 | 95% | 5g |
$1240.32 | 2023-09-02 |
3-Methylpiperidin-2-one Related Literature
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
5. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
3768-43-2 (3-Methylpiperidin-2-one) Related Products
- 102125-62-2(N-(propan-2-yl)piperidine-4-carboxamide)
- 179683-97-7(2-Piperidinone,3,5-dimethyl-)
- 165385-85-3(3-ethyl-2-Piperidinone)
- 73415-55-1(N-Butyl-4-piperidinecarboxamide hydrochloride)
- 1981-39-1(N-ethylpiperidine-4-carboxamide hydrochloride)
- 89600-82-8(4-Piperidinecarboxamide,2-oxo-)
- 90275-41-5(2-Piperidinone, 3-propyl-)
- 25115-69-9(2,6-Piperidinedione, 3-ethyl-)
- 142570-63-6(3-isobutylpiperidin-2-one)
- 1903-65-7(N-Ethylpiperidine-4-carboxamide)
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent